Cas no 1075237-72-7 ((1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL)
(1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL Chemical and Physical Properties
Names and Identifiers
-
- (1,3-Dihydrofuro[3,4-C]Pyridin-6-Yl)Methanol
- (1,3-Dihydrofuro[3,4-C]Pyridin-6-Yl)Methanol(WXC00936)
- Furo[3,4-c]pyridine-6-methanol, 1,3-dihydro-
- AKOS027255728
- 1075237-72-7
- 1H,3H-furo[3,4-c]pyridin-6-ylmethanol
- AS-66403
- DB-407203
- 1,3-Dihydrofuro[3,4-c]pyridine-6-methanol
- PSFOJYIYLZRUPN-UHFFFAOYSA-N
- {1H,3H-furo[3,4-c]pyridin-6-yl}methanol
- 1,3-dihydrofuro[3,4-c]pyridin-6-ylmethanol
- W11885
- SCHEMBL3328777
- (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL
-
- MDL: MFCD18802351
- Inchi: 1S/C8H9NO2/c10-3-8-1-6-4-11-5-7(6)2-9-8/h1-2,10H,3-5H2
- InChI Key: PSFOJYIYLZRUPN-UHFFFAOYSA-N
- SMILES: C1=NC(CO)=CC2COCC1=2
Computed Properties
- Exact Mass: 151.063328530g/mol
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 42.4Ų
(1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM323706-1g |
(1,3-Dihydrofuro[3,4-c]pyridin-6-yl)methanol |
1075237-72-7 | 95% | 1g |
$855 | 2023-11-25 | |
| Ambeed | A592113-100mg |
(1,3-Dihydrofuro[3,4-c]pyridin-6-yl)methanol |
1075237-72-7 | 95% | 100mg |
$168.0 | 2025-03-04 | |
| Ambeed | A592113-250mg |
(1,3-Dihydrofuro[3,4-c]pyridin-6-yl)methanol |
1075237-72-7 | 95% | 250mg |
$285.0 | 2025-03-04 | |
| Ambeed | A592113-1g |
(1,3-Dihydrofuro[3,4-c]pyridin-6-yl)methanol |
1075237-72-7 | 95% | 1g |
$768.0 | 2025-03-04 | |
| 1PlusChem | 1P01DL55-100mg |
(1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL |
1075237-72-7 | 95% | 100mg |
$153.00 | 2023-12-26 | |
| 1PlusChem | 1P01DL55-250mg |
(1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL |
1075237-72-7 | 95% | 250mg |
$259.00 | 2023-12-26 | |
| 1PlusChem | 1P01DL55-1g |
(1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL |
1075237-72-7 | 95% | 1g |
$719.00 | 2023-12-26 | |
| A2B Chem LLC | AX12745-100mg |
(1,3-Dihydrofuro[3,4-c]pyridin-6-yl)methanol |
1075237-72-7 | 95% | 100mg |
$135.00 | 2024-04-20 | |
| A2B Chem LLC | AX12745-250mg |
(1,3-Dihydrofuro[3,4-c]pyridin-6-yl)methanol |
1075237-72-7 | 95% | 250mg |
$228.00 | 2024-04-20 | |
| A2B Chem LLC | AX12745-1g |
(1,3-Dihydrofuro[3,4-c]pyridin-6-yl)methanol |
1075237-72-7 | 95% | 1g |
$615.00 | 2024-04-20 |
(1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL
Chemical Profile of (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL (CAS No. 1075237-72-7)
CAS No. 1075237-72-7 refers to a specialized organic compound known as (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL, a derivative of the fused heterocyclic system incorporating a furan ring linked to a pyridine core. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both hydroxymethyl and dihydrofuro[3,4-c]pyridine moieties makes it an intriguing candidate for further exploration in medicinal chemistry.
The (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL structure is characterized by its rigid bicyclic framework, which can contribute to high binding affinity and selectivity in biological targets. The furan ring introduces oxygen atoms into the system, enhancing hydrogen bonding capabilities, while the pyridine moiety provides a nitrogen-rich environment suitable for interactions with various biological receptors. These structural attributes make the compound a promising scaffold for developing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL moiety can effectively interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary docking studies indicate potential interactions with kinases and phosphodiesterases, which are key targets in oncology and cardiovascular diseases. These findings align with the growing interest in heterocyclic compounds as pharmacophores.
The synthesis of (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the hydroxymethyl group at the 6-position of the dihydrofuro[3,4-c]pyridine core. Advances in catalytic methods have streamlined these processes, making large-scale production more feasible for research and industrial applications.
In the realm of drug discovery, (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL has been investigated for its potential role in modulating inflammatory pathways. The compound’s ability to interact with cyclooxygenase (COX) enzymes has been explored in preclinical studies, suggesting its utility as an anti-inflammatory agent. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its effects on neurotransmitter systems, particularly in the context of central nervous system disorders.
The pharmacokinetic properties of (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL are also of considerable interest. Initial pharmacokinetic studies indicate moderate oral bioavailability and favorable metabolic stability in vitro. These characteristics are crucial for assessing its potential as a lead compound for further development. However, additional studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) profiles in vivo.
One of the most compelling aspects of (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL is its versatility as a chemical scaffold. Researchers have demonstrated its utility in generating libraries of derivatives through structural modifications such as halogenation or alkylation at various positions on the core heterocycle. These derivatives exhibit diverse biological activities, underscoring the compound’s potential as a starting point for drug development programs targeting multiple diseases.
The integration of machine learning algorithms into drug discovery workflows has further enhanced the exploration of (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL derivatives. Predictive models can identify optimal modifications based on known bioactive structures and target interactions. This approach has accelerated the identification of novel compounds with enhanced potency and reduced toxicity profiles.
Future research directions for (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL include detailed mechanistic studies to elucidate its mode of action at a molecular level. Additionally, exploring its interactions with protein targets using techniques such as X-ray crystallography will provide critical insights into its binding specificity and affinity. These efforts will be instrumental in guiding rational drug design strategies aimed at optimizing therapeutic efficacy.
The environmental impact of synthesizing (1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL is another important consideration. Green chemistry principles have been increasingly applied to develop more sustainable synthetic routes that minimize waste generation and hazardous reagent use. Such approaches not only reduce costs but also align with regulatory requirements for environmentally responsible manufacturing practices.
In conclusion,(1 , 3 - DIHYD ROF UR O [ 3 , 4 - C ] P Y R ID IN - 6 - Y L ) M E T H A N O L ( C A S N O . 10 75237 - 72 - 7 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with promising preliminary biological activity , make it an attractive candidate for further development . As computational tools and synthetic methodologies continue to evolve , expect that this compound will play an increasingly important role in advancing drug discovery efforts across multiple therapeutic areas . p >
1075237-72-7 ((1,3-DIHYDROFURO[3,4-C]PYRIDIN-6-YL)METHANOL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)